Cas no 1803912-73-3 (4-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine
• CAS No: 1803912-73-3
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• CID: 4798452
• Update Time: 2025-05-20

4-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H9F3N2O2/c1-14-7-2-5(3-12)6(4-13-7)15-8(9,10)11/h2,4H,3,12H2,1H3
• InChI Key： KOBXRVBZLMSMKI-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C=C1CN)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 1.2
• Topological Polar Surface Area: 57.4

Additional information on 4-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine

Professional Introduction to 4-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1803912-73-3)

4-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1803912-73-3, is characterized by its unique structural features, which include an aminomethyl group, a methoxy substituent, and a trifluoromethoxy group attached to a pyridine core. These structural elements contribute to its versatile reactivity and potential applications in the development of novel therapeutic agents.

The pyridine ring is a cornerstone in medicinal chemistry due to its prevalence in biologically active molecules. The presence of electron-withdrawing trifluoromethoxy groups enhances the electronic properties of the molecule, making it a valuable intermediate in synthetic chemistry. Additionally, the aminomethyl group provides a site for further functionalization, enabling the attachment of various pharmacophores that can modulate biological activity.

In recent years, there has been growing interest in the development of small molecules that can interact with biological targets in novel ways. The compound 4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine has been explored as a potential scaffold for drugs targeting various diseases. Its structural motifs are reminiscent of known bioactive compounds, suggesting that it may exhibit similar pharmacological properties or serve as a precursor for more complex molecules.

One of the most compelling aspects of this compound is its potential in drug discovery. The combination of an amine and methoxy groups on a pyridine ring creates multiple sites for chemical modification, allowing researchers to tailor the molecule for specific biological activities. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The trifluoromethoxy group in 4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine imparts unique electronic and steric properties that can influence binding affinity and metabolic stability. This has led to its incorporation into various drug candidates that demonstrate improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The synthesis of 4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity of modern organic synthesis.

The pharmacological potential of 4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine has been further explored through computational modeling and experimental screening. Virtual screening techniques have been used to identify potential binding interactions with target proteins, while high-throughput screening assays have facilitated the identification of derivatives with enhanced biological activity. These approaches have provided valuable insights into the compound's mechanism of action and its potential therapeutic applications.

In conclusion, 4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1803912-73-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. The ongoing research into this compound underscores its importance in advancing drug discovery efforts and highlights the continued relevance of innovative chemical synthesis and pharmacological investigation.